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Compound of Interest

Compound Name: 5-Methoxy-2,2-dimethylindanone

Cat. No.: B045482 Get Quote

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. 5-Methoxy-2,2-dimethylindanone is a research

chemical. All handling and experiments should be conducted by qualified professionals in

appropriate laboratory settings, adhering to all applicable safety guidelines and regulations.

Abstract
5-Methoxy-2,2-dimethylindanone is a substituted indanone derivative. While specific

research on this compound is not widely available in public literature, the indanone scaffold is a

well-recognized pharmacophore present in numerous biologically active molecules and natural

products. This technical guide provides a comprehensive overview of the synthesis, potential

biological significance, and physicochemical properties of 5-methoxy-2,2-dimethylindanone,

based on established chemical principles and data from closely related analogues. Detailed

hypothetical experimental protocols for its synthesis and characterization are presented to

facilitate further research into this compound class.

Introduction
The indanone core is a privileged structure in medicinal chemistry, forming the backbone of

various compounds with diverse therapeutic applications.[1] Notable examples include

Donepezil, an acetylcholinesterase inhibitor for the treatment of Alzheimer's disease.[1]

Indanone derivatives have demonstrated a wide spectrum of biological activities, including

antiviral, anti-inflammatory, analgesic, antimalarial, antibacterial, and anticancer properties.[2]

The introduction of a methoxy group at the 5-position and gem-dimethyl substitution at the 2-
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position of the indanone ring can significantly influence the molecule's steric and electronic

properties, potentially leading to novel pharmacological profiles. This guide aims to provide a

foundational resource for the investigation of 5-methoxy-2,2-dimethylindanone.

Physicochemical Properties
Direct experimental data for 5-methoxy-2,2-dimethylindanone is not readily available. The

following table summarizes the known physicochemical properties of the closely related

precursor, 5-methoxy-1-indanone, for reference.

Property Value Source

Molecular Formula C₁₀H₁₀O₂ PubChem CID 78787[3]

Molecular Weight 162.19 g/mol PubChem CID 78787[3]

Appearance
Light green-brownish

crystalline powder
ChemicalBook[4]

Melting Point 107-109 °C ChemicalBook[4]

Boiling Point 150 °C at 2 mmHg ChemicalBook[4]

IUPAC Name
5-methoxy-2,3-dihydro-1H-

inden-1-one
PubChem CID 78787[3]

CAS Number 5111-70-6 PubChem CID 78787[3]

Synthesis of 5-Methoxy-2,2-dimethylindanone
A plausible synthetic route to 5-methoxy-2,2-dimethylindanone involves a two-step process

starting from the commercially available 5-methoxy-1-indanone. The first step is the α-

methylation of the ketone, which is then repeated to introduce the second methyl group.

Proposed Synthetic Pathway
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5-Methoxy-1-indanone

5-Methoxy-2-methyl-1-indanone
Step 1: Monomethylation

Sodium Hydride (NaH)
Methyl Iodide (CH3I)

in THF

5-Methoxy-2,2-dimethylindanoneStep 2: Second Methylation

Sodium Hydride (NaH)
Methyl Iodide (CH3I)

in THF

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 5-methoxy-2,2-dimethylindanone.

Experimental Protocol: Synthesis of 5-Methoxy-2,2-
dimethylindanone
Materials:

5-Methoxy-1-indanone

Sodium hydride (60% dispersion in mineral oil)

Methyl iodide

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl)

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Hydrochloric acid (1 M)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine

Procedure:
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Step 1: Synthesis of 5-Methoxy-2-methyl-1-indanone

To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, add sodium hydride (1.1 equivalents, washed with

anhydrous hexanes to remove mineral oil) and suspend it in anhydrous THF.

Cool the suspension to 0 °C in an ice bath.

Dissolve 5-methoxy-1-indanone (1.0 equivalent) in anhydrous THF and add it dropwise to

the sodium hydride suspension via the dropping funnel over 30 minutes.

Allow the reaction mixture to stir at 0 °C for 1 hour after the addition is complete.

Add methyl iodide (1.1 equivalents) dropwise to the reaction mixture at 0 °C.

Allow the reaction to warm to room temperature and stir for 12-16 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, carefully quench the reaction by the slow addition of saturated aqueous

NH₄Cl at 0 °C.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers, wash with water and brine, dry over anhydrous MgSO₄, filter,

and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 5-methoxy-2-

methyl-1-indanone.

Step 2: Synthesis of 5-Methoxy-2,2-dimethylindanone

Repeat the procedure from Step 1, using 5-methoxy-2-methyl-1-indanone as the starting

material.

To a flame-dried, three-necked round-bottom flask, add sodium hydride (1.1 equivalents)

suspended in anhydrous THF and cool to 0 °C.
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Add a solution of 5-methoxy-2-methyl-1-indanone (1.0 equivalent) in anhydrous THF

dropwise.

Stir at 0 °C for 1 hour, then add methyl iodide (1.1 equivalents) dropwise.

Allow the reaction to warm to room temperature and stir for 12-16 hours.

Work-up the reaction as described in Step 1 (quenching, extraction, drying, and

concentration).

Purify the crude product by column chromatography to afford 5-methoxy-2,2-
dimethylindanone.

Potential Biological Activities of Indanone
Derivatives
While no biological data is currently available for 5-methoxy-2,2-dimethylindanone, the

broader class of indanone derivatives has been extensively studied and shown to possess a

wide range of biological activities. A summary of these activities is presented in the table below.
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Biological Activity Description Key Findings References

Anticancer

Indanone derivatives

have been shown to

inhibit the growth of

various cancer cell

lines.

Some derivatives act

as microtubule-

binding agents,

inducing apoptosis in

multidrug-resistant

cancer cells.

[1]

Antimicrobial

The indanone scaffold

has been incorporated

into molecules with

activity against

bacteria and fungi.

Novel derivatives of

5,6-dimethoxy-1-

indanone have shown

potential as

antimicrobial agents.

[1]

Antiviral

Certain indanone

derivatives have been

identified as inhibitors

of viral replication.

Derivatives of 5,6-

dimethoxyindan-1-one

have been identified

as potential antiviral

agents.

[1]

Neuroprotective

The indanone

structure is central to

drugs used in the

treatment of

neurodegenerative

diseases.

Donepezil, an

indanone derivative, is

a key drug for

managing Alzheimer's

disease.

[1]

Anti-inflammatory

Substituted indanones

have been

investigated for their

anti-inflammatory

properties.

2,2-Dimethyl-1-

indanone has been

noted for its anti-

inflammatory

properties.

[5]

Experimental Workflow for Characterization
The following diagram outlines a general workflow for the characterization of a newly

synthesized compound like 5-methoxy-2,2-dimethylindanone.
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Synthesis and Purification

Structural Elucidation

Purity Assessment NMR (1H, 13C) Mass Spectrometry FT-IR

Physicochemical Characterization HPLC LC-MS

Biological Screening Melting Point Solubility

In Vitro Assays In Vivo Studies

Click to download full resolution via product page

Caption: General workflow for the characterization of a novel research chemical.

Conclusion
5-Methoxy-2,2-dimethylindanone represents an under-explored molecule within the

pharmacologically significant indanone class. This guide provides a theoretical framework for

its synthesis and characterization, drawing upon established methodologies for related

compounds. The diverse biological activities associated with the indanone scaffold suggest that

5-methoxy-2,2-dimethylindanone could be a valuable candidate for further investigation in

various drug discovery programs. The experimental protocols and workflows detailed herein
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are intended to serve as a starting point for researchers interested in exploring the potential of

this and other substituted indanone derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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